Cas no 1000576-39-5 (4-Bromo-3-fluoro-2-methylphenylisothiocyanate)

• Product Name: 4-Bromo-3-fluoro-2-methylphenylisothiocyanate
• CAS No: 1000576-39-5
• MF: C₈H₅BrFNS
• MW: 246.099403142929
• CID: 2852982
• PubChem ID: 26598259
• Update Time: 2025-11-01

4-Bromo-3-fluoro-2-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-methylphenylisothiocyanate
• AKOS037653022
• FS-6590
• DTXSID00650221
• 1000576-39-5

• MDL： MFCD09800766
• Inchi： 1S/C8H5BrFNS/c1-5-7(11-4-12)3-2-6(9)8(5)10/h2-3H,1H3
• InChI Key： ZYTVGZLBQPJEEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1F)N=C=S

Computed Properties

• Exact Mass: 244.93101Da
• Monoisotopic Mass: 244.93101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 302.0±42.0 °C at 760 mmHg
• Flash Point: 36.4±9.7 °C

4-Bromo-3-fluoro-2-methylphenylisothiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-3-fluoro-2-methylphenylisothiocyanate

Comprehensive Guide to 4-Bromo-3-fluoro-2-methylphenylisothiocyanate (CAS No. 1000576-39-5): Properties, Applications, and Industry Insights

4-Bromo-3-fluoro-2-methylphenylisothiocyanate (CAS No. 1000576-39-5) is a specialized organosulfur compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This isothiocyanate derivative features a bromo-fluoro-methyl substitution pattern, making it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeted therapies, as the isothiocyanate functional group offers excellent reactivity for conjugation reactions.

The compound's structural features—including the electron-withdrawing bromo and fluoro groups—enhance its stability and reactivity in nucleophilic substitution reactions. Recent studies highlight its utility in developing covalent inhibitors, a hot topic in precision medicine. The methyl group at the 2-position further modulates steric effects, influencing binding affinity in molecular interactions—a key consideration for structure-activity relationship (SAR) studies.

In material science, 4-Bromo-3-fluoro-2-methylphenylisothiocyanate serves as a precursor for functionalized polymers with tunable optoelectronic properties. Its incorporation into liquid crystal displays (LCDs) and organic semiconductors is being investigated, aligning with the growing demand for flexible electronics. The compound's halogen-rich structure also makes it relevant for flame-retardant additives, though this application requires careful environmental assessment.

Synthetic protocols for CAS 1000576-39-5 typically involve thiophosgene chemistry or amine-isothiocyanate conversion. Recent advancements in flow chemistry have improved the yield and purity of such heterocyclic building blocks, addressing industry needs for scalable production. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), critical for high-throughput screening applications.

Environmental and regulatory aspects of 4-Bromo-3-fluoro-2-methylphenylisothiocyanate follow REACH compliance guidelines. While not classified as hazardous under current standards, proper laboratory handling protocols are recommended due to its reactive isothiocyanate moiety. The scientific community continues to explore green chemistry alternatives for its synthesis, reflecting the broader shift toward sustainable chemical manufacturing.

Market trends indicate rising demand for halogenated isothiocyanates like 1000576-39-5, driven by pharmaceutical R&D in kinase inhibitors and antibody-drug conjugates (ADCs). Patent analyses reveal its use in cancer therapeutics and antimicrobial agents, particularly against drug-resistant pathogens—a pressing global health challenge. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic pathway studies.

For researchers sourcing CAS 1000576-39-5, technical specifications should include residual solvent analysis and heavy metal content verification. Storage recommendations typically suggest anhydrous conditions at -20°C to prevent hydrolysis of the isothiocyanate group. Leading suppliers provide certificates of analysis (CoA) with detailed chromatographic purity data, essential for GLP compliance in preclinical studies.